5-Hydroxy-N1,N1-dimethylphthalamide

• Molecular Formula: C10H12N2O3
• Molecular Weight: 208.21 g/mol
• IUPAC Name: 4-hydroxy-2-N,2-N-dimethylbenzene-1,2-dicarboxamide
• InChI: InChI=1S/C10H12N2O3/c1-12(2)10(15)8-5-6(13)3-4-7(8)9(11)14/h3-5,13H,1-2H3,(H2,11,14)
• InChI Key: QXGBYLPCATUVHA-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=C(C=CC(=C1)O)C(=O)N

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Hydroxy-N1,N1-dimethylphthalamide typically involves the reaction of phthalic anhydride with dimethylamine in the presence of a suitable catalyst. The reaction proceeds through the formation of an intermediate, which is subsequently hydrolyzed to yield the final product. The reaction conditions often include heating the reactants under reflux and using solvents such as toluene or xylene to facilitate the reaction.

Industrial Production Methods: In an industrial setting, the production of 5-Hydroxy-N1,N1-dimethylphthalamide can be scaled up by optimizing the reaction parameters, such as temperature, pressure, and catalyst concentration. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Types of Reactions: 5-Hydroxy-N1,N1-dimethylphthalamide undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a carbonyl group, resulting in the formation of a ketone derivative.

Reduction: The compound can be reduced to form the corresponding amine derivative.

Substitution: The hydroxyl group can be substituted with other functional groups, such as halogens or alkyl groups, through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Reagents like thionyl chloride (SOCl2) or phosphorus tribromide (PBr3) can be used for halogenation reactions.

Major Products:

Oxidation: Formation of ketone derivatives.

Reduction: Formation of amine derivatives.

Substitution: Formation of halogenated or alkylated derivatives.

Scientific Research Applications

5-Hydroxy-N1,N1-dimethylphthalamide has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex organic molecules, particularly in the development of organic electronic materials.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of specific biological pathways is required.

Industry: It is used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 5-Hydroxy-N1,N1-dimethylphthalamide involves its interaction with specific molecular targets, such as enzymes or receptors. The hydroxyl group and the dimethylamino groups play crucial roles in binding to these targets, thereby modulating their activity. The exact pathways involved depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The evidence lacks data on structurally or functionally analogous compounds. Here is an analysis of the available evidence:

(a) : Pyrazole Carboxamide Derivatives

• Describes the synthesis of 5-chloro-N-(pyrazolyl)pyrazole-4-carboxamide derivatives (e.g., compounds 3a–3p) .
• Key properties (e.g., melting points, yields, spectroscopic data) are specific to pyrazole derivatives and irrelevant to phthalamides.

(b) : N-Hydroxyoctanamide

• Focuses on the GHS classification of N-Hydroxyoctanamide (CAS 7377-03-9) .
• While it contains "hydroxy" and "amide" functional groups, its alkyl chain structure (C8) and lack of aromaticity make it chemically distinct from the target compound.

(c) –8: Hazardous Chemicals and Ranitidine Derivatives

• Lists hazardous aromatic amines (e.g., 1-naphthylamine hydrochloride) and ranitidine-related impurities .
• These compounds are unrelated to phthalamides or hydroxy-dimethyl derivatives.

(d) Linguistic Studies (–6)

Critical Limitations

• Irrelevant Comparators : The synthesized pyrazole derivatives and hydroxyoctanamide are structurally unrelated to phthalamides.
• Lack of Authoritative Sources: None of the evidence cites peer-reviewed studies on phthalamide derivatives or their analogs.